1-ethyl-3-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Ethyl-3-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-5-amine is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is also known as EPPA and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of EPPA is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell growth and inflammation. EPPA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and has also been shown to inhibit the activity of certain kinases involved in cell growth.
Biochemical and Physiological Effects:
EPPA has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, EPPA has been shown to have neuroprotective effects and protect against oxidative stress in the brain.
Advantages and Limitations for Lab Experiments
One advantage of EPPA is its potential as a multi-targeted agent, meaning it has the potential to act on multiple pathways involved in disease. Additionally, EPPA has shown promise in animal models, making it a potential candidate for further study. However, one limitation of EPPA is its complex synthesis method, which can make it difficult to produce in large quantities.
Future Directions
There are several future directions for the study of EPPA. One potential direction is to further study its potential as an anti-cancer agent and explore its mechanism of action in cancer cells. Additionally, further study is needed to fully understand the neuroprotective effects of EPPA and its potential as a treatment for neurodegenerative diseases. Finally, the synthesis of EPPA could be optimized to improve yields and make it more accessible for further study.
Synthesis Methods
EPPA has been synthesized using various methods, including the reaction of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) with pyrrolidine and 5-amino-1H-pyrazole-4-carboxamide. Another method involves the reaction of 5-amino-1H-pyrazole-4-carboxamide with pyrrolidine and ethyl chloroformate. The synthesis of EPPA is a multi-step process that requires careful monitoring and purification to achieve high yields.
Scientific Research Applications
EPPA has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to inhibit the growth of cancer cells and has potential as an anti-cancer agent. EPPA has also been studied for its potential as an anti-inflammatory agent and has shown promise in reducing inflammation in animal models. Additionally, EPPA has been studied for its potential as a neuroprotective agent and has shown promise in protecting against oxidative stress in the brain.
properties
IUPAC Name |
(5-amino-1-ethylpyrazol-3-yl)-pyrrolidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4O/c1-2-14-9(11)7-8(12-14)10(15)13-5-3-4-6-13/h7H,2-6,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFFBZDWFPWOQNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=N1)C(=O)N2CCCC2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-ethyl-3-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-5-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.